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Introduction
Europium-doped Strontium Iodide (SrI₂:Eu) has emerged as a high-performance scintillator

material with significant potential for applications in gamma-ray spectroscopy, medical imaging,

and security screening.[1] Its exceptional light yield and excellent energy resolution surpass

many commercially available scintillators, making it a compelling choice for next-generation

radiation detection systems.[1] This technical guide provides an in-depth overview of the core

optical and scintillation properties of SrI₂, with a focus on presenting quantitative data, detailing

experimental protocols, and visualizing key processes.

Core Properties of SrI₂(Eu)
SrI₂(Eu) is a hygroscopic inorganic crystal that exhibits efficient scintillation when exposed to

ionizing radiation.[2][3] The introduction of Europium as a dopant creates luminescent centers

within the SrI₂ host matrix, leading to the emission of visible light.[4] Key performance

characteristics are summarized below.

Table 1: Key Physical and Scintillation Properties of
SrI₂(Eu)
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Property Value Units References

Physical Properties

Chemical Formula SrI₂ - [5]

Density 4.55 - 4.6 g/cm³ [3][5][6]

Melting Point 515 - 538 °C [5][7]

Crystal Structure Orthorhombic - [8][9]

Effective Atomic

Number (Zeff)
49 - [9][10]

Hygroscopic Yes - [2][3]

Optical & Scintillation

Properties

Light Yield 70,000 - 120,000 photons/MeV [6][8][11]

Energy Resolution (at

662 keV)
2.9 - 4 % FWHM [6][7][12]

Decay Time 1.0 - 5.0 µs [2][7][9]

Peak Emission

Wavelength
431 - 435 nm [4][6][9]

Emission Spectral

Range
400 - 480 nm [2][7]

Refractive Index (@

emission max)
~1.85 - [2][9]

Experimental Protocols
The characterization of SrI₂ scintillators involves a series of standardized experimental

procedures to quantify their performance. These protocols are crucial for quality control and for

comparing the material with other scintillators.

Crystal Growth
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The primary method for producing high-quality SrI₂ single crystals is the vertical Bridgman

technique.[1][8][13]

Methodology:

Starting Materials: High-purity anhydrous SrI₂ beads (99.99%) and EuI₂ powder (99.9%) are

used as the precursor materials.[8]

Ampoule Preparation: The starting materials are loaded into a silica ampoule in a nitrogen-

purged glovebox to prevent hydration.[8] The ampoule is then evacuated to approximately

10⁻³ Torr while being heated to around 150°C to remove any residual moisture.[8]

Growth Process: The sealed ampoule is placed in a two-zone vertical Bridgman furnace. The

temperature is raised above the melting point of SrI₂ (~538°C), and then slowly lowered

through a temperature gradient.[8][14]

Solidification: Solidification begins at the conical tip of the ampoule, which promotes the

growth of a single crystal. The ampoule is lowered at a controlled rate (typically 5-30

mm/day) through the temperature gradient to allow for gradual crystallization.[8][13]

Cooling: After the entire melt has solidified, the crystal is slowly cooled to room temperature

to minimize thermal stress and prevent cracking.[15]

Scintillation Property Characterization
1. Light Yield Measurement:

The light yield, a measure of the number of photons produced per unit of absorbed energy, is a

critical performance metric.

Methodology:

Crystal Preparation: The SrI₂(Eu) crystal is machined to a specific geometry (e.g., a 1-inch

cylinder) and its surfaces are polished. Due to its hygroscopic nature, the crystal must be

encapsulated.[2][3]

Optical Coupling: The crystal is optically coupled to a photomultiplier tube (PMT) using

optical grease to ensure efficient light collection.[16] The assembly is then wrapped in a
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reflective material like Teflon tape to maximize light collection.[16]

Irradiation: The scintillator is irradiated with a gamma-ray source of known energy, typically

¹³⁷Cs, which emits gamma rays at 662 keV.[6][8]

Data Acquisition: The output signal from the PMT is processed by a multichannel analyzer to

generate a pulse height spectrum.[16]

Calculation: The light yield is determined by comparing the position of the full-energy peak in

the spectrum with the position of a single-photoelectron peak, or by comparing it to a

scintillator with a known light yield.[8]

2. Energy Resolution Measurement:

Energy resolution refers to the ability of the detector to distinguish between two gamma-rays of

closely spaced energies. It is typically expressed as the full width at half maximum (FWHM) of

the full-energy peak divided by the peak position.

Methodology:

Setup: The same experimental setup as for light yield measurement is used.

Irradiation: The crystal is irradiated with a monoenergetic gamma-ray source (e.g., ¹³⁷Cs at

662 keV).[6][7]

Spectrum Analysis: The pulse height spectrum is acquired. The FWHM of the 662 keV

photopeak is measured.

Calculation: The energy resolution is calculated as: Energy Resolution (%) = (FWHM / Peak

Position) x 100

3. Decay Time Measurement:

The decay time characterizes the temporal response of the scintillator.

Methodology:

Setup: The SrI₂(Eu) crystal is coupled to a fast PMT.
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Excitation: The crystal is excited by a pulsed radiation source, such as a pulsed X-ray source

or a gamma-ray source like ¹³⁷Cs.[8][11]

Signal Acquisition: The output signal from the PMT is recorded using a digital oscilloscope.[8]

[11]

Analysis: The resulting scintillation decay curve is fitted with one or more exponential decay

functions to determine the decay time constants.[8]

Visualizations
Scintillation Mechanism in SrI₂(Eu)
The following diagram illustrates the fundamental process of scintillation in Europium-doped

Strontium Iodide.
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Scintillation Mechanism in SrI₂(Eu)
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Caption: Scintillation process in SrI₂(Eu) from gamma-ray interaction to photon emission.

Experimental Workflow for Scintillator Characterization
This diagram outlines the logical flow of experiments to characterize the properties of a

SrI₂(Eu) crystal.
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Experimental Workflow for SrI₂(Eu) Characterization

Crystal Growth (Bridgman)

Sample Preparation (Cutting, Polishing, Encapsulation)

Experimental Setup (Coupling to PMT)

Light Yield & Energy Resolution Measurement (¹³⁷Cs Source) Decay Time Measurement (Pulsed Source)

Data Analysis

Characterization Results

Click to download full resolution via product page

Caption: Workflow for the characterization of SrI₂(Eu) scintillator crystals.

Conclusion
SrI₂(Eu) stands out as a premier scintillator material, offering a combination of high light output

and excellent energy resolution that is highly desirable for a wide range of radiation detection

applications. While its hygroscopic nature necessitates careful handling and encapsulation, its

performance characteristics make it a strong candidate to replace or supplement existing

detector technologies. The experimental protocols outlined in this guide provide a framework

for the consistent and accurate characterization of SrI₂(Eu) scintillators, facilitating further

research and development in this promising field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13733583?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Strontium_iodide
https://www.berkeleynucleonics.com/srl2eu-strontium-iodide/
https://www.advatech-uk.co.uk/sri2_eu.html
https://www.researchgate.net/publication/254053208_Development_of_SrI2_scintillators_for_spectroscopy_and_x-ray_imaging_applications
https://heegermaterials.com/iodide-powders/2306-strontium-iodide-anhydrous-sri2-cas-10476-86-5.html
https://www.c-and-a.jp/assets/img/products/104180228_SrI2.pdf
https://www.rmdinc.com/assets/Strontium-Iodide-SrI2-Gamma-Scintillator-Properties.pdf
https://scispace.com/pdf/crystal-growth-and-scintillation-properties-of-strontium-29bxtwuwq6.pdf
https://www.rmdinc.com/product-category/strontium-iodide-scintillators/
https://www.halide-crylink.com/iodide-crystal/eu-sri2-crystal/
https://www.researchgate.net/publication/252782396_Strontium_iodide_scintillators_for_high_energy_resolution_gamma_ray_spectroscopy
https://pubs.aip.org/aip/apl/article/92/8/083508/335230/Strontium-and-barium-iodide-high-light-yield
https://www.researchgate.net/publication/224506370_Crystal_Growth_and_Scintillation_Properties_of_Strontium_Iodide_Scintillators
https://www.researchgate.net/publication/309197497_High_Speed_Growth_of_SrI2_Scintillator_Crystals_by_the_EFG_Process
https://www.researchgate.net/figure/Excitation-and-Emission-Spectra-of-SrI2Eu-2-crystal_fig1_325045320
https://escholarship.org/content/qt8fs3d065/qt8fs3d065_noSplash_e50136003298a98c7b3cbaab87a0cf6c.pdf?t=li5oke
https://www.benchchem.com/product/b13733583#optical-and-scintillation-properties-of-sri2
https://www.benchchem.com/product/b13733583#optical-and-scintillation-properties-of-sri2
https://www.benchchem.com/product/b13733583#optical-and-scintillation-properties-of-sri2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13733583?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

